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For Researchers, Scientists, and Drug Development Professionals

Introduction
Jasmine lactone (cis-jasmone lactone) is a significant volatile organic compound that

contributes to the characteristic sweet, fruity, and floral aroma of jasmine, as well as other

natural products like peach and tea.[1] Its analysis is crucial in the fragrance, food and

beverage, and pharmaceutical industries for quality control, authenticity assessment, and

formulation development. Solid-phase microextraction (SPME) is a solvent-free, sensitive, and

efficient sample preparation technique ideal for the extraction and concentration of volatile and

semi-volatile compounds like jasmine lactone from various matrices.[2] This document provides

detailed application notes and protocols for the analysis of jasmine lactone using headspace

SPME coupled with gas chromatography-mass spectrometry (HS-SPME-GC-MS).

Principle of SPME
SPME utilizes a fused silica fiber coated with a stationary phase. When the fiber is exposed to

a sample, either by direct immersion or in the headspace above the sample, analytes partition

from the sample matrix to the fiber coating until equilibrium is reached. The fiber is then

retracted and transferred to the injection port of a gas chromatograph, where the trapped

analytes are thermally desorbed for analysis.[2] Headspace SPME is particularly advantageous

for complex matrices as it minimizes the extraction of non-volatile components, thereby

protecting the analytical instrument.
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Chemical Properties of Jasmine Lactone
A thorough understanding of the analyte's properties is crucial for method development.

Property Value Reference

Chemical Formula C₁₀H₁₆O₂ [1][3]

Molecular Weight 168.23 g/mol

Appearance Colorless to light yellow liquid

Odor Profile
Fatty, fruity, peach, jasmine,

woody, balsamic

Solubility
Soluble in alcohol and ether;

insoluble in water

Experimental Protocols
This section details the recommended protocols for the HS-SPME-GC-MS analysis of jasmine

lactone.

Materials and Reagents
SPME Fiber Assembly: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

fiber is recommended due to its broad applicability for volatile and semi-volatile compounds.

Vials: 20 mL clear glass headspace vials with magnetic screw caps and PTFE/silicone septa.

Jasmine Lactone Standard: Analytical grade standard for calibration.

Solvents: Methanol or ethanol for preparing standard solutions.

Sodium Chloride (NaCl): For increasing the ionic strength of aqueous samples.

Instrumentation
Gas Chromatograph (GC): Equipped with a split/splitless injector and coupled to a Mass

Spectrometer (MS).
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GC Column: A mid-polarity column such as a DB-5ms (30 m x 0.25 mm x 0.25 µm) is

suitable.

Autosampler: Capable of performing automated SPME extraction and injection.

SPME Procedure
Sample Preparation:

For liquid samples (e.g., beverages, aqueous extracts), place 5 mL of the sample into a 20

mL headspace vial.

Add 1.5 g of NaCl to the vial to enhance the release of volatile compounds from the

matrix.

For solid samples, an appropriate extraction or homogenization step may be required

before placing a known amount into the vial.

Incubation and Extraction:

Place the vial in the autosampler tray.

Incubate the sample at 60°C for 15 minutes with agitation to allow for equilibration of

jasmine lactone in the headspace.

Expose the DVB/CAR/PDMS SPME fiber to the headspace of the vial for 30 minutes at

60°C with continued agitation.

Desorption:

After extraction, retract the fiber and immediately introduce it into the GC inlet.

Desorb the analytes from the fiber at 250°C for 5 minutes in splitless mode.

GC-MS Conditions
Injector Temperature: 250°C

Carrier Gas: Helium at a constant flow of 1.0 mL/min.
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Oven Temperature Program:

Initial temperature of 40°C, hold for 2 minutes.

Ramp to 180°C at a rate of 5°C/min.

Ramp to 240°C at a rate of 10°C/min and hold for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 40-350.

Data Presentation
The following tables summarize the expected quantitative data for the SPME-GC-MS analysis

of jasmine lactone based on typical performance for similar lactones.

Table 1: Method Validation Parameters for Jasmine Lactone Analysis

Parameter Expected Value

Linearity (R²) > 0.99

Linear Range 1 - 500 µg/L

Limit of Detection (LOD) 0.1 - 0.5 µg/L

Limit of Quantification (LOQ) 0.5 - 2.0 µg/L

Precision (RSD%) < 10%

Recovery 85 - 115%

Table 2: Comparison of SPME Fiber Coatings for Lactone Extraction
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Fiber Coating Key Characteristics
Suitability for Jasmine
Lactone

Polydimethylsiloxane (PDMS)
Non-polar, suitable for non-

polar volatiles.
Moderate

Polyacrylate (PA)
Polar, suitable for polar

analytes.
Low to Moderate

Divinylbenzene/Polydimethylsil

oxane (DVB/PDMS)

Bipolar, good for a wide range

of volatiles.
High

Carboxen/Polydimethylsiloxan

e (CAR/PDMS)

Porous solid, excellent for

small, very volatile

compounds.

Moderate to High

Divinylbenzene/Carboxen/Poly

dimethylsiloxane

(DVB/CAR/PDMS)

Mixed-phase, broad-spectrum

for volatiles and semi-volatiles.
Excellent (Recommended)

Mandatory Visualizations
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HS-SPME-GC-MS Experimental Workflow for Jasmine Lactone Analysis
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Caption: HS-SPME-GC-MS Experimental Workflow.
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Logical Flow for SPME Method Development
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Caption: Logical Flow for SPME Method Development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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